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Compound of Interest

Compound Name: 3-Methoxybut-1-yne

Cat. No.: B1653657 Get Quote

An In-depth Technical Guide on 3-Methoxybut-1-yne
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for 3-methoxybut-1-yne is limited in publicly accessible

scientific literature. The following guide provides available information and presents data for

structurally related compounds for comparative purposes.

Core Chemical Properties
3-Methoxybut-1-yne is a chemical compound with the molecular formula C₅H₈O. It belongs to

the class of alkoxyalkynes, characterized by an ether group attached to an alkyl chain

containing a carbon-carbon triple bond.

Structure and Identification
IUPAC Name: 3-methoxybut-1-yne

Molecular Formula: C₅H₈O

Canonical SMILES: CC(C#C)OC

InChI Key: IQZDPIFYYGRHQI-UHFFFAOYSA-N

CAS Number: 18857-02-8
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Physicochemical Properties
Specific experimental physical properties for 3-methoxybut-1-yne are not readily available.

The table below summarizes computed data and includes experimental data for the related

isomers, 4-methoxybut-1-yne and 3-methoxy-3-methylbut-1-yne, for reference.

Property
3-Methoxybut-1-
yne (Computed)

4-Methoxybut-1-
yne (Isomer)

3-Methoxy-3-
methylbut-1-yne
(Related
Compound)

Molecular Weight 84.12 g/mol 84.12 g/mol 98.14 g/mol

Boiling Point Not available Not available 81-82 °C

Density Not available Not available 0.814 g/cm³

Refractive Index Not available Not available Not available

Solubility Not available Not available Not available

Flash Point Not available Not available Not available

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR) for 3-methoxybut-1-yne are

not available in the searched databases.

Synthesis and Reactivity
General Synthetic Approach
While a specific, detailed experimental protocol for the synthesis of 3-methoxybut-1-yne is not

documented in the available literature, a general approach to the synthesis of chiral propargyl

ethers can be considered. A plausible synthetic route could involve the methylation of 3-butyn-

2-ol.

The following diagram illustrates a generalized workflow for the synthesis of an alkoxyalkyne.

A generalized workflow for the synthesis of alkoxyalkynes.
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Reactivity
The reactivity of 3-methoxybut-1-yne is expected to be dictated by the terminal alkyne and the

adjacent ether linkage.

Terminal Alkyne: The acidic proton on the terminal alkyne can be deprotonated by a strong

base to form an acetylide. This nucleophile can then participate in various carbon-carbon

bond-forming reactions. The alkyne can also undergo addition reactions (e.g.,

hydrogenation, halogenation, hydrohalogenation) and participate in cycloaddition reactions.

Ether Linkage: The ether group is generally stable but can be cleaved under harsh acidic

conditions.

Safety Information
Specific safety data for 3-methoxybut-1-yne is not available. For the isomeric 4-methoxybut-1-

yne, the following GHS hazard statements are reported:

H225: Highly flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Given the structural similarity, it is prudent to handle 3-methoxybut-1-yne with similar

precautions in a well-ventilated fume hood, wearing appropriate personal protective equipment

(gloves, safety glasses, lab coat).

Potential Applications in Research and Drug
Development
Alkynes are valuable building blocks in organic synthesis and medicinal chemistry. Terminal

alkynes are particularly useful for "click chemistry" reactions, such as the copper-catalyzed

azide-alkyne cycloaddition (CuAAC), which is widely used in drug discovery, bioconjugation,

and materials science. The methoxy group in 3-methoxybut-1-yne can influence the
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molecule's polarity and metabolic stability, making it a potentially interesting fragment for

incorporation into larger, biologically active molecules.

The logical relationship for the utility of a terminal alkyne in drug discovery is depicted below.

The utility of terminal alkynes in scientific research.

Conclusion
3-Methoxybut-1-yne is a simple alkoxyalkyne for which detailed experimental data is not

widely available. Its chemical behavior is expected to be characteristic of a terminal alkyne,

making it a potential, albeit unproven, building block for synthetic and medicinal chemistry

applications. Further research is required to fully characterize its physical, chemical, and

biological properties.

To cite this document: BenchChem. [3-Methoxybut-1-yne chemical and physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1653657#3-methoxybut-1-yne-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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